Cas no 25569-97-5 (Thiophene-2-carboxylic acid anhydride)

Thiophene-2-carboxylic acid anhydride Properties

Names and Identifiers

• Thiophene-2-carboxylic acid anhydride
• Thiophene-2-carboxylic anhydride
• 2-Thienic anhydride
• thiophene-2-carbonyl thiophene-2-carboxylate
• 2-Thiophenecarboxylicacid,1,1'-anhydride
• Thiophen-2-carbonsaeure-anhydrid
• thiophene-2-carboxylic acid-anhydride
• 25569-97-5
• FT-0638537
• W-202079
• MFCD00068089
• 2-thenoic anhydride
• A817908
• CS-0450143
• 2-thiophenecarboxylic acid [oxo(thiophen-2-yl)methyl] ester
• 2-thenoyl ether
• DTXSID20394958
• BKBCDDYQJQGMNX-UHFFFAOYSA-N
• SCHEMBL3268211
• DB-046731
• +Expand

• MDL： MFCD00068089
• InChIKey： BKBCDDYQJQGMNX-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H6O3S2/c11-9(7-3-1-5-14-7)13-10(12)8-4-2-6-15-8/h1-6H
• SMILES： C1=CSC(=C1)C(=O)OC(=O)C2=CC=CS2
• BRN： 177049

Computed Properties

• Exact Mass: 237.97600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 237.976
• Heavy Atom Count: 15
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 99.8A^2

Experimental Properties

• LogP: 2.80680
• PSA: 99.85000
• Refractive Index: 1.64
• Water Partition Coefficient: It hydrolyzes in water.
• Boiling Point: 381.3°Cat760mmHg
• Melting Point: 58-61°C
• Flash Point: 184.4°C
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive
• Density: 1.438